Cas no 2166-31-6 (6-phenyl-2,3-dihydropyridazin-3-one)

• Product Name: 6-phenyl-2,3-dihydropyridazin-3-one
• CAS No: 2166-31-6
• Molecular Formula: C₁₀H₈N₂O
• Molecular Weight: 172.1833
• MDL: MFCD00114953
• CID: 254941
• PubChem ID: 253661540

6-phenyl-2,3-dihydropyridazin-3-one Properties

Names and Identifiers

• 6-Phenylpyridazin-3(2H)-one
• 6-Phenyl-3(2H)-pyridazinone
• 3(2H)-Pyridazinone,6-phenyl-
• 6-PHENYL-2H-PYRIDAZIN-3-ONE
• 3-Hydroxy-6-phenylpyridazine
• 3-phenyl-1H-pyridazin-6-one
• 6-Phenyl-2,3-dihydropyridazin-3-one
• 6-phenylpyridazin-3-ol
• 3(2H)-Pyridazinone, 6-phenyl-
• NSC13399
• 6-phenylpyridazinone
• 6-phenyl-3-pyridazinol
• 6-Phenyl-pyridazin-3-ol
• ChemDiv2_002860
• NCIStruc2_000055
• NCIStruc1_000283
• MLS000522028
• KSC497I6D
• 6-Phenylpyridazin-3 (2H)-one
• 6-Phenyl-3-(2H)-pyridazinone
• AS-5689
• Z432063060
• BB 0218389
• STR05617
• 2166-31-6
• EN300-50491
• 6-Phenyl-3(2H)-pyridazinone, 98%
• 6-phenyl-3-pyridazinone
• SY023992
• NCI13399
• AKOS002810644
• NCGC00096276-01
• 6-phenyl-pyri-dazin-3(2H)-one
• EU-0029943
• NS00026934
• FT-0684004
• CYCLOHEXYLPHOSPHONICDICHLORIDE
• CHEMBL1536043
• CCG-41862
• AM84764
• NCGC00013155-02
• SR-01000631909-1
• AKOS002810681
• NCI60_000751
• F0921-7014
• 5P-527S
• SMR000132436
• 3-Phenyl-6-pyridazone
• W-206664
• HMS2488F10
• EINECS 218-505-1
• HMS1377B22
• NSC 13399
• AC-907/30063009
• UNII-4XCL934PMP
• NSC-13399
• CCG-37622
• 4XCL934PMP
• MFCD00114953
• IJUIPRDMWWBTTQ-UHFFFAOYSA-N
• SCHEMBL482059
• NCGC00013155
• P2060
• CS-W002383
• DTXSID10176043
• ALBB-015965
• STK943767
• DB-013026

• MDL： MFCD00114953
• InChIKey： IJUIPRDMWWBTTQ-UHFFFAOYSA-N
• Inchi： 1S/C10H8N2O/c13-10-7-6-9(11-12-10)8-4-2-1-3-5-8/h1-7H,(H,12,13)
• SMILES： O=C1C([H])=C([H])C(C2C([H])=C([H])C([H])=C([H])C=2[H])=NN1[H]

Computed Properties

• Exact Mass: 172.06400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 172.064
• Heavy Atom Count: 13
• Complexity: 262
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 41.5

Experimental Properties

• LogP: 1.43690
• PSA: 45.75000
• Refractive Index: 1.623
• Boiling Point: 403.8℃ at 760 mmHg
• Melting Point: 201.0 to 205.0 deg-C
• Flash Point: 198°C
• Color/Form: Not determined
• Solubility: Not determined
• λmax: 249(HCl aq.)(lit.)
• Density: 1.2

6-phenyl-2,3-dihydropyridazin-3-one Security Information

• Symbol:
• WGK Germany：3
• Safety Instruction： S26; S36
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Risk Phrases： 36/37/38
• Signal Word：Warning
• HazardClass：IRRITANT

6-phenyl-2,3-dihydropyridazin-3-one Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds